1-(4-Methoxy-1,3-benzothiazol-2-yl)azetidine-3-carboxylic acid
Overview
Description
“1-(4-Methoxy-1,3-benzothiazol-2-yl)azetidine-3-carboxylic acid” is a chemical compound with the CAS Number: 1283108-96-2. It has a molecular weight of 264.3 . The compound is in solid form .
Synthesis Analysis
The synthesis of benzothiazole derivatives, which includes “this compound”, can be achieved through various methods. One of the modern trends in synthesizing these compounds is based on the C-2-substituted benzothiazole derivatives. The reactions of 2-amino- and 2-mercaptothiazole derivatives provide powerful tools for the design of a wide variety of aromatic azoles .Molecular Structure Analysis
The molecular structure of “this compound” can be represented by the InChI Code: 1S/C12H12N2O3S/c1-17-8-2-3-9-10(4-8)18-12(13-9)14-5-7(6-14)11(15)16/h2-4,7H,5-6H2,1H3,(H,15,16) .Physical and Chemical Properties Analysis
The physical and chemical properties of “this compound” include its solid physical form and a molecular weight of 264.3 .Scientific Research Applications
Synthesis and Antimicrobial Activity
1-(4-Methoxy-1,3-benzothiazol-2-yl)azetidine-3-carboxylic acid and its derivatives have been explored for their potential in synthesizing compounds with antimicrobial properties. For instance, a study involved the synthesis of new pyridine derivatives using 2-amino substituted benzothiazoles and 2-chloropyridine-3-carboxylic acid, leading to compounds that exhibited variable and modest antimicrobial activity against bacteria and fungi (Patel, Agravat, & Shaikh, 2011).
Antiparasitic and Hemolytic Activity
Another research avenue has been the exploration of benzothiazole-substituted β-lactam hybrids, derived from benzothiazole phenoxyacetic acids, for their antimicrobial and antiparasitic activities. These compounds showed moderate antibacterial activities and were further evaluated for their potential as antimalarial agents, indicating that specific structural modifications could enhance potency. Additionally, their hemolytic activity and mammalian cell toxicity were assessed to evaluate their safety profile as medicinal candidates (Alborz et al., 2018).
Novel Heterocyclic Ring Synthesis
The synthesis of novel heterocyclic rings, such as the 9-aza analog, from substituted 2-aminobenzothiazoles showcases the versatility of benzothiazole derivatives in creating new pharmacologically relevant structures. Although these compounds did not exhibit significant antiparasitic activity in initial screenings, the development of new heterocyclic frameworks holds promise for discovering compounds with unique biological activities (Alaimo, 1973).
Microwave-Assisted Synthesis for Antibacterial and Antifungal Applications
The microwave-assisted synthesis of nitrogen and sulfur-containing heterocyclic compounds, including azetidinones and thiazolidinones derived from substituted benzothiazoles, demonstrates an efficient approach to generating pharmacologically active compounds. These synthesized compounds were tested for their antibacterial and antifungal activities, showing effectiveness against various microbial strains, which highlights their potential in developing new antimicrobial agents (Mistry & Desai, 2006).
Future Directions
The future directions for “1-(4-Methoxy-1,3-benzothiazol-2-yl)azetidine-3-carboxylic acid” and similar compounds could involve further exploration of their synthesis methods and biological activities. Benzothiazole derivatives have shown potential in various areas of drug discovery and development, suggesting that they could be valuable targets for future research .
Properties
IUPAC Name |
1-(4-methoxy-1,3-benzothiazol-2-yl)azetidine-3-carboxylic acid | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H12N2O3S/c1-17-8-3-2-4-9-10(8)13-12(18-9)14-5-7(6-14)11(15)16/h2-4,7H,5-6H2,1H3,(H,15,16) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FAINHLDDTNFABM-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C2C(=CC=C1)SC(=N2)N3CC(C3)C(=O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H12N2O3S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID701190382 | |
Record name | 3-Azetidinecarboxylic acid, 1-(4-methoxy-2-benzothiazolyl)- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID701190382 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
264.30 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
1283108-96-2 | |
Record name | 3-Azetidinecarboxylic acid, 1-(4-methoxy-2-benzothiazolyl)- | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=1283108-96-2 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 3-Azetidinecarboxylic acid, 1-(4-methoxy-2-benzothiazolyl)- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID701190382 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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